Cas no 653574-13-1 (METHYL N-(BENZYLOXYCARBONYL)VALYL-D-ALLOISOLEUCYLTHREONYLNORVALINATE)

• Product name: METHYL N-(BENZYLOXYCARBONYL)VALYL-D-ALLOISOLEUCYLTHREONYLNORVALINATE
• CAS No: 653574-13-1
• MF: C₂₉H₄₆N₄O₈
• MW: 578.697548389435
• CID: 961798
• PubChem ID: 57352233

METHYL N-(BENZYLOXYCARBONYL)VALYL-D-ALLOISOLEUCYLTHREONYLNORVALINATE Chemical and Physical Properties

Names and Identifiers

• METHYL N-(BENZYLOXYCARBONYL)VALYL-D-ALLOISOLEUCYLTHREONYLNORVALINATE
• methyl (2S)-2-[[(2S,3R)-3-hydroxy-2-[[(2R,3R)-3-methyl-2-[[(2S)-3-methyl-2-(phenylmethoxycarbonylamino)butanoyl]amino]pentanoyl]amino]butanoyl]amino]pentanoate
• DTXSID60722473
• Methyl N-[(benzyloxy)carbonyl]-L-valyl-D-isoleucyl-L-threonyl-L-norvalinate
• 653574-13-1

• Inchi： InChI=1S/C29H46N4O8/c1-8-13-21(28(38)40-7)30-27(37)24(19(6)34)32-26(36)23(18(5)9-2)31-25(35)22(17(3)4)33-29(39)41-16-20-14-11-10-12-15-20/h10-12,14-15,17-19,21-24,34H,8-9,13,16H2,1-7H3,(H,30,37)(H,31,35)(H,32,36)(H,33,39)/t18-,19-,21+,22+,23-,24+/m1/s1
• InChI Key： CIFOSQPVPRQIME-HTECONTDSA-N
• SMILES： CCCC(C(=O)OC)NC(=O)C(C(C)O)NC(=O)C(C(C)CC)NC(=O)C(C(C)C)NC(=O)OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 578.33156444g/mol
• Monoisotopic Mass: 578.33156444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 18
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 172Ų